BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to Dimethyl
Acetylenedicarboxylate (DMEAD/DMAD)

Author: BenchChem Technical Support Team. Date: May 2026
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Bis(2-methoxyethyl) diazene-1,2-
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dicarboxylate
CAS No.: 940868-64-4
Cat. No.: B1440702

Get Quote

Introduction: The Unique Reactivity of a Core
Synthetic Building Block

Dimethyl acetylenedicarboxylate, commonly abbreviated as DMAD, is an organic compound
with the chemical formula CeHeOa.[1][2][3] Structurally, it is a deceptively simple molecule,
featuring a central carbon-carbon triple bond flanked by two methyl ester groups
(CH302CC2CO02CH3).[1][4] This arrangement, however, bestows upon it a remarkable and
highly valuable reactivity profile. The powerful electron-withdrawing nature of the two
conjugated ester functionalities renders the alkyne bond severely electron-deficient.[5][6] This
intrinsic electronic property makes DMAD a highly electrophilic species, positioning it as one of
the most versatile and widely utilized reagents in modern organic synthesis.[4][7]

This guide provides a comprehensive overview of the physical and chemical properties of
DMAD, delves into its core reactivity patterns, presents validated experimental protocols, and
outlines the necessary safety precautions for its handling. The insights herein are intended to
equip researchers, chemists, and drug development professionals with the foundational
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knowledge required to effectively and safely leverage this potent building block in the synthesis

of complex molecular architectures.

Core Physical and Spectroscopic Properties

A thorough understanding of a reagent's physical and spectroscopic data is fundamental to its

successful application in the laboratory. DMAD is a colorless to pale yellow liquid at room

temperature, soluble in most common organic solvents but insoluble in water.[1][2][3]

Physical Data Summary

The key physical properties of DMAD are summarized in the table below for quick reference.

Property Value Source(s)
IUPAC Name Dimethyl but-2-ynedioate [6][8]
Common Synonyms PMAD, Pimethyl z [61(8][°]
butynedioate
CAS Number 762-42-5 [6]119]
Molecular Formula CeHeOa4 [2][3]
Molecular Weight 142.11 g/mol [2][8]
Appearance Colorless to pale yellow liquid [11[3]
Melting Point -18 °C [2][3]
Boiling Point 95-98 °C at 19 mmHg [11[2][10]
Density 1.156 g/mL at 25 °C [1][2][10]
Refractive Index (n2°/D) 1.447 [1][2][10]
Flash Point 86 °C (187 °F) [11[3]
Solubility Soluble in most organic 10]

solvents; insoluble in water.

Spectroscopic Fingerprints for Verification
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Characterization of DMAD is straightforward using standard spectroscopic techniques. The
following data serve as a reliable reference for confirming the identity and purity of the reagent.

. Characteristic Peaks /
Technique . Source(s)
Signals

0 ~3.7-3.8 ppm (s, 6H). A
single sharp singlet

1H NMR (CDClIs) corresponding to the six [11][12]
equivalent protons of the two

methyl ester groups.

Signals typically appear for the
methyl carbons (CHs), the sp-
13C NMR (CDCls) hybridized alkyne carbons [13]
(C=C), and the carbonyl
carbons (C=0).

Strong C=0 stretching band
(~1720 cm™1), C-O stretching
IR Spectroscopy bands, and a weaker C=C 2]

stretching band (~2250 cm™1).

Key fragments often observed
Mass Spectrometry (EI) include m/z =111 ([M-OCHs]*)  [8]
and 59 ([CO2CHs]*).

Chemical Properties and Synthetic Versatility

The synthetic utility of DMAD stems directly from its electrophilic nature. It readily engages with
a vast array of nucleophiles and is a cornerstone reagent in several fundamental
transformations, particularly in the construction of cyclic and heterocyclic systems.[5][14]

The Dienophile: Diels-Alder Reactions

DMAD is a powerful dienophile in [4+2] cycloaddition reactions, a role for which it is famously
employed.[5][6][15] Its electron-deficient triple bond reacts efficiently with a wide range of
dienes, including furans, pyrroles, and anthracenes, often under mild conditions, to yield highly
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functionalized six-membered rings.[13][16][17] The resulting cycloadducts serve as valuable
intermediates for further synthetic elaboration.

Diene
+
Heat or
DMAD Lewis Acid
(Dienophile) P [4+2] Cycloadduct

Click to download full resolution via product page

Caption: General schematic of a Diels-Alder reaction involving DMAD.

The Michael Acceptor: Nucleophilic Additions

As a potent Michael acceptor, DMAD undergoes conjugate addition with a diverse set of
nucleophiles, including amines, thiols, and carbanions.[5][7][15] This reaction is often the first
step in powerful domino or multicomponent reaction sequences. The initial Michael adduct can
undergo subsequent intramolecular cyclization, providing a streamlined pathway to complex
heterocyclic scaffolds such as pyridines, thiazoles, and imidazoles.[1][7][14]
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Step 2: Intramolecular

DMAD Step 1: Addition Michael Adduct Cyclization Cvclized Heterocycle
(Michael Acceptor) (Vinyl Intermediate) y Y
Nucleophile

(e.g., R2NH, RSH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1440702?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440702?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

